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Initial Discovery and Identification in Citrus

The compound was first isolated and identified from citrus in a 1965 study published in Nature [1]. The

following table summarizes the key details from this foundational work.

Aspect Technical Details

Publication Wheaton, T. A., & Stewart, I. (1965). Feruloylputrescine: Isolation and Identification
from Citrus Leaves and Fruit. Nature, 206(984), 620–621 [1].

Source
Material

Leaves and juice of grapefruit (Citrus × paradisi Macf.) [1].

| Chemical Identity | IUPAC Name: N-(4-aminobutyl)-4-hydroxy-3-methoxycinnamamide Original Name:

Subaphylline [1] [2]. | | Initial Context | Identified during an investigation of nitrogenous bases (like

octopamine and synephrine) in citrus, noted for its interesting pharmacological properties [1]. |
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Feruloylputrescine is a conjugate of ferulic acid and putrescine. The diagram below outlines its biosynthetic

pathway within the context of citrus polyamine metabolism.
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Biosynthesis of feruloylputrescine from arginine in citrus. ODC: Ornithine Decarboxylase; ADC: Arginine

Decarboxylase; AIH: Agmatine Iminohydrolase; NPL1: N-carbamoylputrescine Amidohydrolase. Pathway

based on synthesis from [2].

Modern Context: Role in Citrus Health and Disease
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Recent research has profoundly advanced our understanding of feruloylputrescine's function, especially in

plant-pathogen interactions.

Key Discovery in HLB Pathogenesis: A 2024 study using spatial metabolomics and 3D molecular

mapping revealed a critical mechanism in Huanglongbing (HLB) or "citrus greening" disease [3]

[4] [5].

The causative bacterium, Candidatus Liberibacter asiaticus (CLas), appears to manipulate

the host's metabolism.
It promotes the conversion of ferulic acid (which has antimicrobial properties) into

feruloylputrescine.
This conversion depletes a key defense compound and leads to the accumulation of

feruloylputrescine, which is strongly correlated with disease severity [3] [5].

Therapeutic Implications: This discovery revealed a host-directed therapeutic target.

In vitro assays confirmed that both ferulic acid and related bioflavonoids exhibit strong

bactericidal activity against CLas, on par with the antibiotic oxytetracycline [5].
This identifies them as promising, plant-derived alternatives to antibiotics for managing HLB

[3] [5].

Experimental Protocols for Identification

The following table summarizes the core methodologies used to identify and study feruloylputrescine, from

its initial discovery to modern analysis.

Method Category Specific Techniques & Workflow

| Initial Isolation & Identification (1965) | 1. Extraction & Isolation: From plant juice or leaves. 2.

Chromatography: Paper and/or thin-layer chromatography (TLC) for separation and preliminary analysis

[1]. 3. Chemical Analysis: Crystallization, analysis of hydrolysis products (ferulic acid, putrescine), and

direct comparison with a synthetic standard for confirmation [1]. | | Modern Metabolomics & Spatial

Mapping (2024) | 1. Sample Collection: High-resolution collection of small tissue pieces from specific

locations on a plant (e.g., single leaves, branches) [4] [5]. 2. Liquid Chromatography-Mass Spectrometry

(LC-MS): Untargeted metabolomic profiling of the collected samples [5]. 3. Data Processing & 3D
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Mapping: - Molecular Networking: Clusters MS/MS data to identify structurally related metabolites [5]. -

Spatial Visualization: Metabolite concentrations are mapped back onto 3D models of the sampled plant

structure to visualize chemical distributions [4] [5]. 4. In vitro Bioassay: Candidate bactericidal compounds

(e.g., ferulic acid) are tested against CLas in a laboratory setting to confirm antimicrobial activity [5]. |

The experimental workflow for modern spatial metabolomics is visualized below.
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Workflow for spatial metabolomics used in recent feruloylputrescine research. LC-MS: Liquid

Chromatography-Mass Spectrometry. Based on methodologies from [4] [5].

Emerging Applications and Significance

The understanding of feruloylputrescine has expanded into new areas with practical potential.
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Cardiovascular Health: A 2024 study identified feruloylputrescine in orange peel extract as a novel

inhibitor of an enzyme (cntA/B) involved in the production of trimethylamine (TMA), a metabolite
linked to cardiovascular disease [6]. This suggests a potential for repurposing citrus peels into health-

promoting ingredients [6].

In summary, feruloylputrescine has evolved from a chemical curiosity to a molecule of significant interest

in plant pathology and even human health. The application of advanced spatial metabolomics has been

pivotal in uncovering its role in citrus greening disease, opening new avenues for sustainable agricultural

therapeutics.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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